Cas no 65611-10-1 (1,2-dichloro-1,2-dimethoxyethane)

• Product name: 1,2-dichloro-1,2-dimethoxyethane
• CAS No: 65611-10-1
• MF: C₄H₈Cl₂O₂
• MW: 159.011119842529
• MDL: MFCD20621506
• CID: 398234
• PubChem ID: 12388012

1,2-dichloro-1,2-dimethoxyethane Chemical and Physical Properties

Names and Identifiers

• Ethane, 1,2-dichloro-1,2-dimethoxy-
• 1,2-dichloro-1,2-dimethoxyethane
• SCHEMBL24250830
• EN300-264326
• 65611-10-1
• 1,2-dichloro-1,2-dimethoxy-ethane
• DTXSID00495856

• MDL： MFCD20621506
• Inchi： InChI=1S/C4H8Cl2O2/c1-7-3(5)4(6)8-2/h3-4H,1-2H3
• InChI Key： TVRLVRWGJUVLQS-UHFFFAOYSA-N
• SMILES： COC(C(OC)Cl)Cl

Computed Properties

• Exact Mass: 157.99024
• Monoisotopic Mass: 157.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1,2-dichloro-1,2-dimethoxyethane

1,2-Dichloro-1,2-dimethoxyethane (CAS No. 65611-10-1): Properties, Applications, and Industry Insights

1,2-Dichloro-1,2-dimethoxyethane (CAS No. 65611-10-1) is a specialized organic compound with a unique molecular structure combining chloro and methoxy functional groups. This compound, often referred to as dichlorodimethoxyethane, has garnered attention in industrial and research settings due to its versatile reactivity and solvent properties. In this comprehensive overview, we explore its chemical characteristics, applications, and relevance to modern scientific trends, including green chemistry and sustainable synthesis.

The molecular formula of 1,2-dichloro-1,2-dimethoxyethane is C₄H₈Cl₂O₂, featuring two chlorine atoms and two methoxy groups symmetrically arranged on a ethane backbone. This configuration imparts polar yet moderately stable properties, making it useful as a polar aprotic solvent in organic reactions. Researchers often highlight its role in facilitating nucleophilic substitutions and cyclization reactions, particularly in pharmaceutical intermediates.

Recent advancements in catalysis and material science have renewed interest in this compound. For instance, its potential as a ligand precursor in metal-organic frameworks (MOFs) or as a crosslinking agent in polymer chemistry aligns with the growing demand for high-performance materials. Users searching for "alternative solvents for Grignard reactions" or "eco-friendly ether derivatives" will find 1,2-dichloro-1,2-dimethoxyethane a topic of relevance.

From a safety perspective, handling 1,2-dichloro-1,2-dimethoxyethane requires standard laboratory precautions, including ventilation and personal protective equipment (PPE). While not classified as a hazardous material under most regulations, its chlorinated nature warrants careful disposal to minimize environmental impact—a key concern for industries adopting circular economy principles.

In analytical chemistry, this compound’s distinct NMR spectrum (with characteristic peaks near 3.4 ppm for methoxy protons) aids in reaction monitoring. Laboratories focusing on method development or process optimization frequently cite its utility in separating complex mixtures via chromatography.

The commercial availability of 1,2-dichloro-1,2-dimethoxyethane (CAS No. 65611-10-1) varies by supplier, with purity grades ranging from technical (90%) to reagent-grade (≥98%). Procurement teams often search for "bulk suppliers of dichlorodimethoxyethane" or "CAS 65611-10-1 pricing trends", reflecting its niche but steady demand.

Looking ahead, innovations in biodegradable solvents and energy storage may further elevate the compound’s profile. For example, its derivatization into ionic liquids could support next-gen battery technologies—a hot topic among researchers exploring "non-aqueous electrolytes".

In summary, 1,2-dichloro-1,2-dimethoxyethane exemplifies how traditional chemicals adapt to contemporary scientific challenges. Its balance of reactivity, solubility, and structural flexibility ensures continued relevance across organic synthesis, materials engineering, and beyond.